Cas no 2172181-69-8 (2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
• CAS No: 2172181-69-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6253538
• PubChem ID: 165551490
• Update Time: 2025-10-30

2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
• 2-{[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid
• 2172181-69-8
• EN300-1507270

• Inchi： 1S/C27H32N2O5/c1-16(2)22(26(31)32)14-28-25(30)13-24(17-11-12-17)29-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NLNWRAMBQKPFRC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)C(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid

Comprehensive Overview of 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid (CAS No. 2172181-69-8)

The compound 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid (CAS No. 2172181-69-8) is a sophisticated organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a cyclopropyl group, a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, and a 3-methylbutanoic acid moiety, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks," highlighting its relevance in modern biochemistry.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged due to advancements in targeted drug delivery and biologics development. This compound’s Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique frequently queried in AI-driven drug design platforms. Its cyclopropyl ring also attracts attention for its role in enhancing metabolic stability, a hot topic in "small molecule optimization" discussions.

The structural complexity of CAS No. 2172181-69-8 enables its use in proteomics studies and enzyme inhibitor design. Laboratories often pair it with HPLC purification methods, another trending search term, to achieve >95% purity. Notably, its 3-methylbutanoic acid segment mimics natural branched-chain amino acids, aligning with interest in "bioisosteric replacements" for improved pharmacokinetics.

From an industrial perspective, scalability and green chemistry compliance are critical. This compound’s synthesis avoids heavy metals, addressing queries about "sustainable peptide production." Its stability under ambient storage conditions further reduces logistical challenges, a frequent concern in "cold chain management" forums.

Emerging applications include antibody-drug conjugates (ADCs) and mRNA therapeutics, where its carboxylic acid functionality enables precise linker attachment. These areas dominate "next-gen biotherapeutics" searches, reflecting the compound’s forward-looking utility. Analytical techniques like LC-MS and NMR are essential for quality control, tying into popular "analytical method validation" inquiries.

In summary, 2-{3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid bridges traditional peptide chemistry with cutting-edge therapeutic innovation. Its multifaceted roles—from SPPS to ADC development—ensure sustained relevance in both academic and industrial settings, answering pressing questions in "precision medicine" and "structural bioengineering."